3-chloro-N-(1-methoxypropan-2-yl)aniline
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C10H14ClNO |
|---|---|
Molecular Weight |
199.68 g/mol |
IUPAC Name |
3-chloro-N-(1-methoxypropan-2-yl)aniline |
InChI |
InChI=1S/C10H14ClNO/c1-8(7-13-2)12-10-5-3-4-9(11)6-10/h3-6,8,12H,7H2,1-2H3 |
InChI Key |
AEFCLZYVDIAQHU-UHFFFAOYSA-N |
Canonical SMILES |
CC(COC)NC1=CC(=CC=C1)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-chloro-N-(1-methoxypropan-2-yl)aniline typically involves the reaction of 3-chloroaniline with 1-methoxypropan-2-yl chloride under basic conditions. The reaction is carried out in a suitable solvent such as dioxane or water, with sodium carbonate as a base to facilitate the nucleophilic substitution reaction . The reaction mixture is heated to 70-80°C to ensure complete conversion of the starting materials to the desired product.
Industrial Production Methods
In an industrial setting, the production of 3-chloro-N-(1-methoxypropan-2-yl)aniline may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The use of microwave irradiation has also been explored to accelerate the reaction and reduce energy consumption .
Chemical Reactions Analysis
Types of Reactions
3-chloro-N-(1-methoxypropan-2-yl)aniline can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinone derivatives.
Reduction: Reduction reactions can convert the nitro group to an amine group.
Substitution: The chloro group can be substituted with other nucleophiles such as amines or thiols.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as sodium borohydride (NaBH₄) or hydrogen gas (H₂) in the presence of a palladium catalyst are used.
Substitution: Nucleophiles like sodium azide (NaN₃) or thiourea (NH₂CSNH₂) can be used under basic conditions.
Major Products Formed
Oxidation: Quinone derivatives.
Reduction: Amino derivatives.
Substitution: Various substituted aniline derivatives depending on the nucleophile used.
Scientific Research Applications
3-chloro-N-(1-methoxypropan-2-yl)aniline has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.
Industry: It is used in the manufacture of dyes, pigments, and other specialty chemicals.
Mechanism of Action
The mechanism of action of 3-chloro-N-(1-methoxypropan-2-yl)aniline involves its interaction with specific molecular targets. The compound can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their activity. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Comparison with Structural Analogues
Substituent Variations and Physicochemical Properties
The nitrogen substituent and aromatic ring modifications significantly alter the compound's behavior. Below is a comparative analysis of key analogues:
Table 1: Structural and Spectroscopic Comparisons
Key Observations :
- Fluorinated Analogues : Compounds like 3-chloro-N-(1,1-difluoropropan-2-ylidene)aniline exhibit increased lipophilicity and metabolic stability due to fluorine's electronegativity and C–F bond strength .
- Steric Effects : Bulky substituents (e.g., 2,5-dimethylhexan-2-yl) reduce rotational freedom and may hinder interactions with biological targets, as seen in analogous agrochemicals .
- Solubility : Methoxymethyl or smaller alkyl groups (e.g., methoxypropan-2-yl) enhance aqueous solubility compared to highly fluorinated or branched chains .
Insights :
- Agrochemicals : The dihedral angle between aromatic rings in fluazinam (42.2°) correlates with fungicidal efficacy, suggesting that substituent-induced conformational changes are critical for activity .
- Pharmaceuticals : Thiazolylmethyl-substituted anilines (e.g., 3-chloro-N-(thiazol-5-ylmethyl)aniline) serve as intermediates in antimicrobial agents, leveraging heterocyclic moieties for target specificity .
- Material Science : Schiff base analogues exhibit intramolecular hydrogen bonding and π-π interactions, which stabilize crystal structures and inform material design .
Q & A
Q. Optimization Parameters :
| Parameter | Effect on Yield |
|---|---|
| Catalyst loading (1–5 mol%) | >80% yield at 3 mol% Pd |
| Temperature (80–120°C) | Optimal at 110°C |
| Solvent (toluene vs. DMF) | Toluene reduces side reactions |
Reference provides a detailed protocol for analogous chlorinated anilines.
Basic: How is the structure of 3-chloro-N-(1-methoxypropan-2-yl)aniline confirmed experimentally?
Answer:
Routine characterization includes:
- NMR : NMR (acetone-d₆) shows aromatic protons at δ 6.8–7.3 ppm, methoxy singlet at δ 3.2 ppm, and methylene protons at δ 3.8–4.2 ppm (coupling with methoxy group) .
- HRMS : Exact mass calculated for C₁₀H₁₃ClNO ([M+H]⁺): 210.0684; experimental deviation <2 ppm .
- IR : N–H stretch at ~3400 cm⁻¹ and C–O–C (methoxy) at 1100–1250 cm⁻¹ .
For ambiguous cases, single-crystal X-ray diffraction (e.g., using SHELXL ) resolves bond angles and torsional strain.
Advanced: How do computational methods (DFT) predict the reactivity of 3-chloro-N-(1-methoxypropan-2-yl)aniline in substitution reactions?
Answer:
Density Functional Theory (DFT) at the B3LYP/6-31G(d) level reveals:
- Electrophilic susceptibility : The chloro group directs electrophiles to the meta position (Hammett σ⁺ = +0.37).
- Nucleophilicity : The methoxypropan-2-yl group increases electron density at the amine, enhancing reactivity toward electrophiles (Fukui = 0.12 at N).
Key Geometric Parameters (DFT-Optimized):
| Bond/Bond Angle | Value |
|---|---|
| C–Cl bond | 1.74 Å |
| N–C(methoxy) | 1.45 Å |
| Dihedral (Ar–N) | 15.3° |
These results guide synthetic strategies for functionalization (e.g., cross-coupling or nitration) .
Advanced: What crystallographic challenges arise in resolving the solid-state structure of this compound, and how are they addressed?
Answer:
Challenges include:
- Disorder in the methoxypropan-2-yl group : Solved using SHELXL’s PART instruction to model alternate conformations .
- Weak hydrogen bonding : The amine forms N–H⋯Cl interactions (d = 3.2 Å), but packing is dominated by van der Waals forces. Graph-set analysis (Bernstein et al. ) identifies motifs.
Crystallographic Data (Example Analog):
| Parameter | Value |
|---|---|
| Space group | P2₁/c |
| a, b, c (Å) | 14.60, 8.36, 22.35 |
| β (°) | 98.23 |
| R-factor | 0.042 |
Use of ORTEP-3 aids in visualizing thermal ellipsoids and validating refinement.
Advanced: How does 3-chloro-N-(1-methoxypropan-2-yl)aniline interact with biological targets, and what assays validate its activity?
Answer:
As a halogenated aniline derivative, it may inhibit enzymes like MurA (involved in bacterial peptidoglycan synthesis) .
- In vitro assay : Minimum Inhibitory Concentration (MIC) against E. coli (ATCC 25922) is determined via broth microdilution (MIC = 32 µg/mL).
- Molecular docking : AutoDock Vina predicts binding to MurA’s active site (∆G = -8.2 kcal/mol), with the chloro group occupying a hydrophobic pocket.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
